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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of anhydrous

strontium isopropoxide. Due to its reactive nature, adherence to these guidelines is critical to

ensure personnel safety and maintain the integrity of the material.

Product Information and Physical Properties
Anhydrous strontium isopropoxide, with the chemical formula Sr(OCH(CH₃)₂)₂, is a moisture-

sensitive and flammable solid.[1] It is crucial to prevent its exposure to atmospheric moisture

and sources of ignition.

Property Value References

Chemical Formula C₆H₁₄O₂Sr [1][2]

Molecular Weight 205.79 g/mol [1]

Appearance Crystalline powder

Melting Point 130°C (decomposes) [3]

Solubility Soluble in isopropanol [3]

Purity Typically ≥96% [2]
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Hazard Identification and Safety Precautions
Strontium isopropoxide is classified as a hazardous material with the following primary

concerns:

Flammable Solid: It is a flammable solid and may self-heat in large quantities, potentially

leading to fire.[1]

Corrosive: Causes severe skin burns and eye damage upon contact.[1][4]

Moisture Sensitive: Reacts with moisture, which can affect its chemical integrity and

potentially lead to the release of flammable isopropanol vapor.[5]

Personal Protective Equipment (PPE): When handling anhydrous strontium isopropoxide,

the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[4]

Skin Protection: Flame-retardant lab coat and chemically resistant gloves (e.g., nitrile).[4]

Respiratory Protection: In case of dust formation, a NIOSH/MSHA approved respirator with a

particulate filter is necessary.[4]

Work should always be conducted in a well-ventilated chemical fume hood.[4] An eyewash

station and safety shower must be readily accessible.[5]

Experimental Protocols
Storage Protocol
Proper storage is essential to maintain the anhydrous nature of strontium isopropoxide.

Inert Atmosphere: Store the container under a dry, inert atmosphere such as argon or

nitrogen.[6]

Sealed Containers: Keep the container tightly sealed.[4][5][7] Many suppliers provide this

reagent in Sure/Seal™ bottles, which are designed for handling air- and moisture-sensitive

materials.[8]
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Location: Store in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[4][6] A desiccator or a glovebox is a suitable storage environment.[9]

Compatibility: Store away from incompatible materials, such as strong oxidizing agents.[5]

Handling and Dispensing Protocol
All manipulations of anhydrous strontium isopropoxide should be performed under an inert

atmosphere to prevent exposure to air and moisture. A glovebox or Schlenk line setup is

required.[10][11]

Materials:

Anhydrous strontium isopropoxide in a sealed container

Glovebox or Schlenk line with a supply of dry, inert gas (argon or nitrogen)

Dry, clean glassware (oven-dried and cooled under vacuum or in a desiccator)[12]

Spatula (dry and clean)

Weighing boat or container (tared)

Anhydrous solvent (if making a solution)

Syringes and needles (oven-dried)[8]

Procedure using a Glovebox:

Preparation: Ensure the glovebox has a dry, inert atmosphere (low oxygen and moisture

levels).

Transfer Materials: Introduce the sealed container of strontium isopropoxide, clean and

dry glassware, spatula, and other necessary equipment into the glovebox antechamber.

Purge Antechamber: Evacuate and refill the antechamber with inert gas multiple times to

remove atmospheric contaminants.

Dispensing:
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Inside the glovebox, carefully open the container of strontium isopropoxide.

Using a clean, dry spatula, dispense the desired amount of the powder into a tared

weighing container.

Promptly and securely reseal the main container of strontium isopropoxide.

Use in Reaction: The weighed strontium isopropoxide can now be added to the reaction

vessel within the glovebox.

Cleanup: Clean any spills within the glovebox immediately. Remove all waste materials

through the antechamber following proper procedures.

Procedure using a Schlenk Line:

Glassware Preparation: Assemble the necessary Schlenk glassware (e.g., flask, filter funnel)

and dry it thoroughly by heating under vacuum.[12] Allow the glassware to cool to room

temperature under a positive pressure of inert gas.

Inert Atmosphere: Connect the Schlenk flask containing a stir bar to the Schlenk line and

purge with inert gas.

Dispensing:

Briefly remove the stopper from the Schlenk flask while maintaining a positive flow of inert

gas to prevent air ingress.

Quickly add the desired amount of strontium isopropoxide to the flask.

Immediately reseal the flask and purge again with inert gas.

Solvent Addition: If preparing a solution, add the anhydrous solvent via a cannula or a dry

syringe through a septum.[8]

Waste Disposal
Dispose of strontium isopropoxide and any contaminated materials in accordance with local,

state, and federal regulations.[4] Due to its reactivity, it should not be disposed of in regular
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waste streams. Contact your institution's environmental health and safety department for

specific guidance.

Visualized Workflow for Handling
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Workflow for Handling Anhydrous Strontium Isopropoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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